Cas no 79261-49-7 (Ibuprofen Potassium)
Ibuprofen Potassium structure
Product Name:Ibuprofen Potassium
CAS No:79261-49-7
MF:C13H17KO2
MW:244.371185064316
CID:563100
PubChem ID:23662458
Update Time:2025-04-19
Ibuprofen Potassium Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-methyl-4-(2-methylpropyl)-,potassium salt (1:1)
- potassium,2-[4-(2-methylpropyl)phenyl]propanoate
- Potassium 2-(4-isobutylphenyl)propionate
- Ibuprofen potassium salt
- Potassium ibuprofen
- potassium;2-[4-(2-methylpropyl)phenyl]propanoate
- potassium 2-[4-(2-methylpropyl)phenyl]propanoate
- EINECS 279-122-3
- IBUPROFEN POTASSIUM
- SCHEMBL996940
- BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, POTASSIUM SALT (1:1)
- BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, POTASSIUM SALT
- XJELUCTZEAQYGF-UHFFFAOYSA-M
- UNII-48304089JJ
- potassium 2-(4-isobutylphenyl)propanoate
- NS00090601
- 79261-49-7
- DTXSID201000360
- Q27259099
- 48304089JJ
- Ibuprofen Potassium
-
- Inchi: 1S/C13H18O2.K/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;/h4-7,9-10H,8H2,1-3H3,(H,14,15);/q;+1/p-1
- InChI Key: XJELUCTZEAQYGF-UHFFFAOYSA-M
- SMILES: [K+].[O-]C(C(C)C1C=CC(=CC=1)CC(C)C)=O
Computed Properties
- Exact Mass: 206.13068
- Monoisotopic Mass: 206.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3
Experimental Properties
- Melting Point: 75-77 deg C
- Boiling Point: 319.6°C at 760 mmHg
- Flash Point: 216.7°C
Ibuprofen Potassium Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
79261-49-7 (Ibuprofen Potassium) Related Products
- 3508-94-9(3-Methyl-2-phenylbutanoic Acid)
- 635-51-8(2-phenylbutanedioic acid)
- 4036-30-0((S)-(+)-Phenylsuccinic acid)
- 51146-56-6((S)-(+)-Ibuprofen)
- 46292-93-7((R)-Phenylsuccinic Acid)
- 938-79-4((2R)-2-phenylbutanoic acid)
- 90-27-7(2-Phenylbutyric acid)
- 1225-13-4(Meso-2,3-Diphenylsuccinic acid)
- 121662-14-4(Ibuprofen-d)
- 15687-27-1(Ibuprofen)
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